Cas no 256353-34-1 (4,5-dichlorothiophene-2-sulfonamide)
4,5-Dichlorothiophene-2-sulfonamide is a sulfonamide derivative featuring a dichlorinated thiophene core, offering unique reactivity and functionalization potential in organic synthesis. Its electron-withdrawing sulfonamide group enhances its utility as an intermediate in pharmaceutical and agrochemical applications, particularly in the development of bioactive compounds. The dichloro substitution on the thiophene ring contributes to increased stability and selectivity in cross-coupling reactions. This compound is valued for its versatility in constructing heterocyclic frameworks and as a precursor for sulfonamide-based inhibitors. Its well-defined structure and purity make it suitable for precise synthetic modifications in research and industrial settings.
256353-34-1 structure
Product Name:4,5-dichlorothiophene-2-sulfonamide
CAS No:256353-34-1
MF:C4H3Cl2NO2S2
MW:232.108116388321
MDL:MFCD00177161
CID:67266
PubChem ID:3722094
Update Time:2025-10-29
4,5-dichlorothiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dichlorothiophene-5-sulfonamide
- 4,5-Dichloro-2-thiophenesulfonamide
- 4,5-Dichlorothiophene-2-sulfonamide
- 2,3,5-TRI-O-BENZYL-BETA-L-ARABINOFURANOSE
- 2,3-Dichlorthiophen-5-sulfamid
- 4,5-dichloro-thiophene-2-sulfonic acid amide
- 4,5-Dichlor-thiophen-2-sulfonsaeure-amid
- FS-3940
- EN300-1725792
- A5152
- FT-0644137
- A851035
- MFCD00177161
- CS-W010361
- SB17891
- AKOS015897373
- SCHEMBL1137322
- DTXSID80395522
- 256353-34-1
- J-506941
- JKBNSTFOQDGQLS-UHFFFAOYSA-N
- AC-4586
- P18414
- DB-000809
- 2,3-Dichloro thiophene-5-sulfonamide
- 4,5-dichlorothiophene-2-sulfonamide
-
- MDL： MFCD00177161
- Inchi： 1S/C4H3Cl2NO2S2/c5-2-1-3(10-4(2)6)11(7,8)9/h1H,(H2,7,8,9)
- InChI Key： JKBNSTFOQDGQLS-UHFFFAOYSA-N
- SMILES： ClC1=C(SC(=C1)S(N)(=O)=O)Cl
Computed Properties
- Exact Mass: 230.89800
- Monoisotopic Mass: 230.898
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.8A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.761
- Melting Point: 152-155°C
- Boiling Point: 405.3°Cat760mmHg
- Flash Point: 198.9°C
- Refractive Index: 1.631
- PSA: 96.78000
- LogP: 3.48340
4,5-dichlorothiophene-2-sulfonamide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R22; R36/37/38
4,5-dichlorothiophene-2-sulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4,5-dichlorothiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 094545-1g |
2,3-Dichlorothiophene-5-sulfonamide, 95+% |
256353-34-1 | 95+% | 1g |
$384.00 | 2023-09-05 | |
| Matrix Scientific | 094545-5g |
2,3-Dichlorothiophene-5-sulfonamide, 95+% |
256353-34-1 | 95+% | 5g |
$1035.00 | 2023-09-05 | |
| Chemenu | CM199612-100g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 95% | 100g |
$512 | 2021-08-05 | |
| Alichem | A169005795-100g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 95% | 100g |
$553.48 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130090-5g |
4,5-Dichlorothiophene-2-sulfonamide |
256353-34-1 | 5g |
￥1,420.00 | 2021-05-24 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130090-1g |
4,5-dichlorothiophene-2-sulfonamide |
256353-34-1 | 97% | 1g |
¥677.90 | 2023-09-03 | |
| Fluorochem | 032470-1g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 032470-5g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 98% | 5g |
￡38.00 | 2022-02-28 | |
| Fluorochem | 032470-25g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 98% | 25g |
￡129.00 | 2022-02-28 | |
| Fluorochem | 032470-100g |
2,3-Dichlorothiophene-5-sulfonamide |
256353-34-1 | 98% | 100g |
￡465.00 | 2022-02-28 |
4,5-dichlorothiophene-2-sulfonamide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:256353-34-1)2,3-二氯噻吩-5-磺酰胺
Order Number:LE1625839
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:256353-34-1)4,5-dichlorothiophene-2-sulfonamide
Order Number:A851035
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):707.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:256353-34-1)2,3-Dichlorothiophene-5-sulfonamide
Order Number:1625839
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
4,5-dichlorothiophene-2-sulfonamide Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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